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Compound of Interest

Compound Name: Cerium(IV) sulfate

Cat. No.: B088247 Get Quote

Introduction

Cerium(IV) sulfate is a powerful oxidizing agent widely used in quantitative chemical analysis,

particularly in redox titrations. To ensure the accuracy of these titrations, the precise

concentration of the cerium(IV) sulfate solution must be determined through a process called

standardization. This application note details the standardization of a cerium(IV) sulfate
solution using sodium oxalate, a highly pure and stable primary standard.

The reaction between cerium(IV) ions and oxalate ions is a quantitative redox reaction. In an

acidic medium, cerium(IV) is reduced to cerium(III), while oxalate is oxidized to carbon dioxide.

The endpoint of the titration can be determined by the persistence of the yellow color of the

excess cerium(IV) ions or by using a redox indicator such as ferroin.

Principle of the Reaction

The standardization is based on the oxidation-reduction reaction between cerium(IV) sulfate
and sodium oxalate in a sulfuric acid medium. The balanced chemical equation for this reaction

is:

2Ce(SO₄)₂ + Na₂C₂O₄ → Ce₂(SO₄)₃ + Na₂SO₄ + 2CO₂

In this reaction, two moles of cerium(IV) sulfate react with one mole of sodium oxalate.
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Experimental Protocol
1. Preparation of 0.1 N Sodium Oxalate Primary Standard Solution

Sodium oxalate is a primary standard, meaning it is a highly pure compound that can be

accurately weighed to prepare a solution of a precise concentration.

Procedure:

Dry approximately 2 grams of analytical grade sodium oxalate (Na₂C₂O₄) at 105-110°C for

2 hours and cool in a desiccator.

Accurately weigh about 1.675 g of the dried sodium oxalate into a clean, dry beaker.

Dissolve the sodium oxalate in approximately 150 mL of deionized water.

Quantitatively transfer the solution to a 250 mL volumetric flask.

Rinse the beaker with small portions of deionized water and add the rinsings to the

volumetric flask.

Dilute the solution to the mark with deionized water, cap the flask, and invert it several

times to ensure homogeneity.

2. Preparation of 0.1 N Cerium(IV) Sulfate Titrant Solution

Cerium(IV) sulfate is not a primary standard, and its solutions need to be standardized.

Procedure:

Weigh approximately 33.22 g of cerium(IV) sulfate into a 1-liter beaker.

Carefully and slowly add 28 mL of concentrated sulfuric acid while stirring.

Add 500 mL of deionized water in small portions with continuous stirring.

Gently heat the mixture until the salt is completely dissolved.

Cool the solution to room temperature.
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Quantitatively transfer the solution to a 1-liter volumetric flask.

Dilute to the mark with deionized water, cap the flask, and mix thoroughly.

3. Standardization Procedure

This procedure outlines the titration of the prepared sodium oxalate solution with the

cerium(IV) sulfate solution.

Procedure:

Pipette 25.00 mL of the 0.1 N sodium oxalate primary standard solution into a 250 mL

Erlenmeyer flask.

Add 50 mL of 2 N sulfuric acid to the flask.

Heat the solution to 70-75°C.

Titrate the hot solution with the prepared cerium(IV) sulfate solution from a burette. The

yellow color of the ceric ions will initially disappear as they react with the oxalate.

The endpoint is reached when a faint, permanent yellow color persists for at least 30

seconds, indicating a slight excess of cerium(IV) sulfate.

Alternatively, add 2-3 drops of ferroin indicator to the oxalate solution before titration. The

endpoint is marked by a sharp color change from red to pale blue.

Repeat the titration at least three times to obtain concordant results.

4. Calculation of Normality

The normality of the cerium(IV) sulfate solution can be calculated using the following formula:

N_Ce(IV) = (W_oxalate * V_oxalate) / (EW_oxalate * V_Ce(IV))

Where:

N_Ce(IV) = Normality of the cerium(IV) sulfate solution
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W_oxalate = Weight of sodium oxalate in grams

V_oxalate = Volume of sodium oxalate solution taken for titration in mL

EW_oxalate = Equivalent weight of sodium oxalate (67.00 g/eq)

V_Ce(IV) = Volume of cerium(IV) sulfate solution used in mL

Quantitative Data Summary
Parameter Value

Sodium Oxalate (Na₂C₂O₄)

Molar Mass 134.00 g/mol

Equivalent Weight 67.00 g/eq

Purity Primary Standard Grade (≥99.95%)

**Cerium(IV) Sulfate (Ce(SO₄)₂) **

To cite this document: BenchChem. [Application Note: Standardization of Cerium(IV) Sulfate
Solution Using Sodium Oxalate Primary Standard]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b088247#standardization-of-cerium-iv-
sulfate-using-sodium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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